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Compound of Interest

Compound Name: Direct Red 81

Cat. No.: B15597964 Get Quote

Direct Red 81: A Technical Guide for
Researchers
An In-depth Technical Guide on the Anionic Diazo Dye, Direct Red 81, for Researchers,

Scientists, and Drug Development Professionals.

Direct Red 81, an anionic diazo dye, is a versatile tool in biomedical research, primarily known

for its application in collagen staining under the name Sirius Red. However, its utility extends to

other research areas, including the study of neuroinflammation and amyloid-beta aggregation,

making it a molecule of interest for a diverse range of scientific disciplines. This technical guide

provides a comprehensive overview of Direct Red 81, including its physicochemical properties,

detailed experimental protocols, and its role in various research applications.

Core Properties and Data
Direct Red 81 is a water-soluble dye with a high affinity for fibrous proteins.[1] Its key

identifiers and physicochemical properties are summarized below for easy reference.
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Property Value Reference(s)

Chemical Name

Disodium 7-benzamido-4-

hydroxy-3-[[4-[(4-

sulphonatophenyl)azo]phenyl]

azo]naphthalene-2-sulphonate

[2]

Synonyms

C.I. 28160, Sirius Red 4B,

Chlorantine Fast Red 5B, DR

81

[2][3]

CAS Number 2610-11-9 [1][3]

Molecular Formula C₂₉H₁₉N₅Na₂O₈S₂ [2][4]

Molecular Weight 675.60 g/mol [1][2]

Appearance Red powder [1]

Solubility

Soluble in water, slightly

soluble in alcohol, insoluble in

other organic solvents.

[1][4]

λmax ~525 nm in aqueous solution [5]

Safety and Handling
Direct Red 81 is classified as a laboratory chemical and should be handled with appropriate

safety precautions.

Hazard Description Precautionary Measures

Ingestion
Harmful if swallowed. May

cause gastrointestinal irritation.

Do not ingest. Seek medical

attention if swallowed.

Inhalation
May cause respiratory tract

irritation.

Avoid inhaling dust. Use in a

well-ventilated area.

Eye Contact May cause eye irritation. Wear safety glasses.

Skin Contact
May cause skin irritation in

sensitive individuals.
Wear protective gloves.
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.[1][3][6]

Experimental Protocols
Picro-Sirius Red Staining for Collagen
This protocol is widely used for the visualization and quantification of collagen fibers in tissue

sections. The elongated dye molecules of Direct Red 81 (Sirius Red) bind to the parallel-

oriented collagen molecules, enhancing their natural birefringence under polarized light.

Reagents:

Picro-Sirius Red Solution:

Sirius Red (Direct Red 80/81) powder: 0.5 g

Saturated aqueous solution of picric acid: 500 mL

Note: This solution is stable for years and can be reused.

Acidified Water:

Glacial acetic acid: 5 mL

Distilled water: 995 mL

Weigert's Hematoxylin (optional, for nuclear counterstaining)

Ethanol (100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinization and Hydration: Deparaffinize paraffin-embedded tissue sections and

hydrate through a graded series of ethanol to water.
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(Optional) Nuclear Staining: Stain nuclei with Weigert's hematoxylin and wash in running tap

water.

Picro-Sirius Red Staining: Stain sections in the Picro-Sirius Red solution for 1 hour. This

extended time ensures equilibrium staining.

Washing: Wash the slides in two changes of acidified water.

Dehydration: Dehydrate the sections rapidly in three changes of 100% ethanol.

Clearing and Mounting: Clear in xylene and mount with a resinous medium.

Expected Results:

Collagen fibers: Red under bright-field microscopy. Under polarized light, thicker collagen

fibers appear yellow-orange, while thinner fibers appear green.

Muscle, cytoplasm: Yellow

Nuclei (if counterstained): Blue/Black

Experimental Workflow for Picro-Sirius Red Staining
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Workflow for Picro-Sirius Red Staining

Deparaffinize and Hydrate Sections
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(Weigert's Hematoxylin)

Stain in Picro-Sirius Red
(1 hour)

Skip Nuclear Staining

Wash in Acidified Water
(2 changes)

Dehydrate in Ethanol
(3 changes of 100%)

Clear in Xylene

Mount with Resinous Medium

Microscopy
(Bright-field and Polarized)

Click to download full resolution via product page

A flowchart illustrating the key steps in the Picro-Sirius Red staining protocol.
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Research Applications
Collagen Quantification and Fibrosis Assessment
The primary application of Direct Red 81 is in the study of fibrosis. The enhanced birefringence

of stained collagen allows for the quantification of collagen content and the differentiation

between collagen types (Type I and Type III) based on the color and intensity of birefringence.

This is a crucial technique in preclinical studies for evaluating the efficacy of anti-fibrotic

therapies.

Neuroinflammation and P2X7 Receptor Modulation
Recent research has implicated the P2X7 receptor, an ATP-gated ion channel, in

neuroinflammatory processes. Some sulfonated dyes have been shown to act as antagonists

of the P2X7 receptor. While specific quantitative data for Direct Red 81 is not readily available,

its structural similarity to other known P2X7 antagonists suggests it could be investigated for

similar properties.

P2X7 Receptor Signaling Pathway
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P2X7 Receptor Signaling in Neuroinflammation
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A diagram illustrating the activation of the P2X7 receptor by ATP and the potential inhibitory

role of Direct Red 81 in the neuroinflammatory cascade.
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Amyloid-Beta Aggregation in Alzheimer's Disease
Research
The aggregation of amyloid-beta (Aβ) peptides is a hallmark of Alzheimer's disease. Dyes that

can interact with and modulate this aggregation process are valuable research tools. Similar to

its interaction with collagen, the planar structure of Direct Red 81 may allow it to interact with

the beta-sheet structures of Aβ fibrils. This could potentially be used to stain amyloid plaques in

tissue sections or to study the kinetics of Aβ aggregation in vitro.

Hypothesized Interaction of Direct Red 81 with Amyloid-Beta

Potential Role of Direct Red 81 in Aβ Aggregation
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A conceptual diagram showing the process of amyloid-beta aggregation and the potential

points of interaction for Direct Red 81.

Conclusion
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Direct Red 81 is a well-established and valuable tool for the study of collagen and fibrosis. Its

application in this area is supported by robust and well-documented protocols. While its roles in

neuroinflammation and amyloid-beta aggregation are less characterized, its chemical

properties suggest potential for further investigation in these fields. This guide provides

researchers with the foundational knowledge and experimental frameworks to effectively utilize

Direct Red 81 in their studies and to explore its broader potential in biomedical research.

Further research is warranted to quantify its inhibitory activities and to fully elucidate its

mechanisms of action in these emerging areas of application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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